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Compound of Interest

Compound Name:
N-(3-hydroxypropyl)-2-

phenylacetamide

Cat. No.: B250313

Get Quote

This technical guide provides a comprehensive overview of N-(3-hydroxypropyl)-2-
phenylacetamide, a compound of interest for researchers and professionals in drug

development and organic synthesis. While this specific molecule is not extensively documented

in publicly available databases, this guide synthesizes established chemical principles to detail

its identity, properties, a robust synthesis protocol, and safety considerations.

Compound Identification and Chemical Properties
N-(3-hydroxypropyl)-2-phenylacetamide is a derivative of phenylacetamide featuring a 3-

hydroxypropyl group attached to the amide nitrogen. Due to the limited specific literature on

this compound, a confirmed CAS number is not readily available. However, its chemical identity

can be unequivocally established through its structural and molecular formulas and other

computed identifiers.
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Identifier Value Source

IUPAC Name
N-(3-hydroxypropyl)-2-

phenylacetamide
-

Molecular Formula C₁₁H₁₅NO₂ -

Molecular Weight 193.24 g/mol -

Canonical SMILES
C1=CC=C(C=C1)CC(=O)NC(C

CO)
-

InChI Key (Predicted) -

Predicted Physicochemical Properties:

The properties of N-(3-hydroxypropyl)-2-phenylacetamide can be predicted based on its

structure, providing valuable insights for its handling, purification, and potential applications.

Property Predicted Value Notes

XLogP3 1.4 Indicates moderate lipophilicity.

Hydrogen Bond Donor Count 2

The hydroxyl and amide

groups can donate hydrogen

bonds.

Hydrogen Bond Acceptor

Count
2

The carbonyl oxygen and

hydroxyl oxygen can accept

hydrogen bonds.

Rotatable Bond Count 5
Suggests conformational

flexibility.

Topological Polar Surface Area 49.3 Å²
Influences membrane

permeability and solubility.
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The synthesis of N-(3-hydroxypropyl)-2-phenylacetamide can be reliably achieved through

the acylation of 3-amino-1-propanol with a suitable phenylacetic acid derivative. The following

protocol details a standard and efficient method using phenylacetyl chloride. This approach is a

well-established method for amide bond formation.

Synthesis Workflow
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N-(3-hydroxypropyl)-2-phenylacetamide
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Triethylamine (Et₃N)

Dichloromethane (DCM)

Aqueous Workup & Purification
Purified Product
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Caption: Synthesis of N-(3-hydroxypropyl)-2-phenylacetamide.

Step-by-Step Experimental Protocol
Materials:

Phenylacetic acid

Thionyl chloride (SOCl₂)
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3-Amino-1-propanol

Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

Activation of Phenylacetic Acid:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an

inert atmosphere (e.g., nitrogen or argon), dissolve phenylacetic acid (1.0 eq) in a minimal

amount of anhydrous DCM.

Slowly add thionyl chloride (1.2 eq) to the solution at 0 °C (ice bath).

Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3

hours, or until the evolution of HCl gas ceases. The progress of the reaction can be

monitored by the disappearance of the starting material using Thin Layer Chromatography

(TLC).

Remove the excess thionyl chloride and solvent under reduced pressure to obtain crude

phenylacetyl chloride, which can be used in the next step without further purification.

Phenylacetyl chloride is a colorless liquid with a strong odor.[1]

Amidation Reaction:

In a separate flask under an inert atmosphere, dissolve 3-amino-1-propanol (1.1 eq) and

triethylamine (1.5 eq) in anhydrous DCM.
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Cool the solution to 0 °C in an ice bath.

Slowly add a solution of the freshly prepared phenylacetyl chloride (1.0 eq) in anhydrous

DCM to the cooled amine solution with vigorous stirring.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

The reaction progress should be monitored by TLC.

Workup and Purification:

Upon completion of the reaction, quench the mixture by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

aqueous NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

The crude N-(3-hydroxypropyl)-2-phenylacetamide can be purified by flash column

chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl

acetate in hexanes) or by recrystallization.

Self-Validation and Characterization:

The identity and purity of the synthesized N-(3-hydroxypropyl)-2-phenylacetamide should be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and assess purity.

Mass Spectrometry (MS): To determine the molecular weight of the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups (amide C=O, N-H, and O-H).

Potential Applications and Future Directions
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While specific applications for N-(3-hydroxypropyl)-2-phenylacetamide are not well-

documented, the phenylacetamide scaffold is present in a variety of biologically active

molecules. Phenylacetamide derivatives have been investigated for their potential as:

Pharmaceutical Intermediates: The structural motifs within N-(3-hydroxypropyl)-2-
phenylacetamide could serve as a valuable building block in the synthesis of more complex

drug candidates.

Bioactive Molecules: The introduction of the hydroxypropyl group may impart specific

solubility and pharmacokinetic properties, making it a candidate for screening in various

biological assays.

Further research is required to elucidate the specific biological activities and potential

therapeutic applications of N-(3-hydroxypropyl)-2-phenylacetamide.

Safety, Handling, and Storage
As there is no specific safety data sheet for N-(3-hydroxypropyl)-2-phenylacetamide,

precautions for handling should be based on the safety profiles of structurally similar

phenylacetamides and the reagents used in its synthesis.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of dust or vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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